Cas no 1398065-62-7 (Furfuryl-d5Alcohol)

• Product Name: Furfuryl-d5Alcohol
• CAS No: 1398065-62-7
• MF: C₅H₆O₂
• MW: 103.13g/mol
• MDL: MFCD22565783
• CID: 1065964
• PubChem ID: 145705690
• Update Time: 2025-06-28

Furfuryl-d5Alcohol Chemical and Physical Properties

Names and Identifiers

• Furfuryl-d5?Alcohol
• Furfuryl-d5 Alcohol
• CID 145705690
• Furfuryl-d5Alcohol:(1398065-62-7)
• Furfuryl alcohol-d5
• Furfuryl alcohol - d5
• dideuterio-(3,4,5-trideuteriofuran-2-yl)methanol
• 1398065-62-7
• DB-319619
• D98672
• 2-Furanmethan-a,a,3,4,5-d5-ol; Furfuryl alcohol-d5; 2-Hydroxymethylfuran-d5; 2-Hydroxymethylfuran-D5
• dideuterio-(3,4,5-trideuterio-2-furyl)methanol
• Furfuryl-d5Alcohol

• MDL： MFCD22565783
• Inchi： 1S/C5H6O2/c6-4-5-2-1-3-7-5/h1-3,6H,4H2/i1D,2D,3D,4D2
• InChI Key： XPFVYQJUAUNWIW-QUWGTZMWSA-N
• SMILES： O1C([2H])=C([2H])C([2H])=C1C([2H])([2H])O

Computed Properties

• Exact Mass: 103.068163160g/mol
• Monoisotopic Mass: 103.068163160g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 170.0±0.0 °C at 760 mmHg
• Flash Point: 65.0±0.0 °C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)
• Vapor Pressure: No data available

Furfuryl-d5Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Furfuryl-d5Alcohol

Introduction to Furfuryl-d₅Alcohol (CAS No. 1398065-62-7)

Furfuryl-d₅Alcohol, chemically known as deuterated furfuryl alcohol, is a specialized organic compound with the molecular formula C₅H₆D₅O. This compound is a deuterated derivative of furfuryl alcohol (CAS No. 110-65-6), where five hydrogen atoms have been replaced by deuterium atoms. The introduction of deuterium isotopes not only modifies the physical and chemical properties of the molecule but also makes it particularly valuable in various scientific and industrial applications.

The CAS No. 1398065-62-7 uniquely identifies Furfuryl-d₅Alcohol in chemical databases and literature, ensuring precise identification and differentiation from its non-deuterated counterpart. This compound is primarily utilized in nuclear magnetic resonance (NMR) spectroscopy as an internal standard or solvent, due to its well-defined chemical shift and stability. The presence of deuterium atoms enhances the resolution and accuracy of NMR spectra, making it an indispensable tool in analytical chemistry and structural biology.

In recent years, the demand for deuterated compounds has surged due to their applications in pharmaceutical research and drug development. Furfuryl-d₅Alcohol serves as a crucial intermediate in the synthesis of deuterated pharmaceuticals, which are increasingly being studied for their potential metabolic stability and improved pharmacokinetic profiles. The use of deuterated analogs helps in understanding the metabolic pathways of drugs, thereby facilitating the design of more effective and safer medications.

The chemical structure of Furfuryl-d₅Alcohol consists of a furfuryl group (C₅H₄O) with five deuterium atoms attached to hydrogen positions. This modification imparts unique isotopic properties that are exploited in various scientific experiments. For instance, in mass spectrometry (MS), the increased mass due to deuterium atoms allows for better separation and identification of molecules, enhancing the sensitivity and specificity of analytical techniques.

One of the most significant applications of Furfuryl-d₅Alcohol is in research involving metabolic studies. Deuterated compounds are often used as tracers to track metabolic pathways in living organisms. By incorporating Furfuryl-d₅Alcohol into experimental systems, researchers can monitor the fate of molecules within biological systems with high precision. This has led to groundbreaking discoveries in fields such as biochemistry and pharmacology, where understanding metabolic interactions is crucial.

The compound's stability under various conditions makes it an ideal candidate for long-term experiments and storage. Unlike some other deuterated compounds that may degrade over time, Furfuryl-d₅Alcohol retains its integrity, ensuring consistent results across multiple experiments. This reliability has made it a preferred choice for scientists working on complex biochemical assays and drug metabolism studies.

In addition to its scientific applications, Furfuryl-d₅Alcohol also finds use in industrial processes where high-purity organic compounds are required. Its isotopic purity ensures that it does not interfere with other reactions or processes, making it suitable for use in sensitive manufacturing environments. The ability to precisely control the isotopic composition of compounds like Furfuryl-d₅Alcohol has opened new avenues in fine chemical synthesis and specialty chemical production.

The growing interest in green chemistry has also highlighted the importance of using sustainable and environmentally friendly compounds like Furfuryl-d₅Alcohol. Deuterated compounds offer a way to reduce reliance on traditional synthetic methods that may involve hazardous reagents or generate significant waste. By incorporating these isotopically labeled compounds into research and industrial processes, scientists can develop more sustainable practices that align with global environmental goals.

The future prospects for Furfuryl-d₅Alcohol are promising, with ongoing research exploring new applications and refining existing ones. As technology advances, the precision and efficiency of NMR spectroscopy and mass spectrometry are expected to improve further, making compounds like Furfuryl-d^d_5Furforyryd_5>A>l>o>h>o>l> becoming even more integral to scientific discovery., , , , , , , , , , , , , , , , ,